Cas no 1396877-26-1 (4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride)

• Product Name: 4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride
• CAS No: 1396877-26-1
• MF: C₁₃H₁₇ClN₂O₂S
• MW: 300.804280996323
• MDL: MFCD22587639
• CID: 5575436
• PubChem ID: 71778860
• Update Time: 2025-07-31

4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(piperidin-4-yloxy)benzo[d]thiazole hydrochloride
• 4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

• MDL： MFCD22587639
• Inchi： 1S/C13H16N2O2S.ClH/c1-16-10-3-2-4-11-12(10)15-13(18-11)17-9-5-7-14-8-6-9;/h2-4,9,14H,5-8H2,1H3;1H
• InChI Key： PQLJKVONMALRMD-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2SC(OC3CCNCC3)=NC=12)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride

Comprehensive Overview of 4-Methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole Hydrochloride (CAS No. 1396877-26-1)

4-Methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride (CAS No. 1396877-26-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This benzothiazole derivative is characterized by the presence of a methoxy group at the 4-position and a piperidin-4-yloxy moiety at the 2-position, which contribute to its distinct chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it more suitable for various experimental and developmental purposes.

In recent years, the scientific community has shown growing interest in benzothiazole-based compounds due to their diverse pharmacological activities. Researchers are particularly intrigued by the potential of 4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride in drug discovery, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory therapies. The compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzyme inhibitors, has made it a subject of extensive study. Its structural similarity to other bioactive molecules further underscores its relevance in modern medicinal chemistry.

The synthesis of CAS No. 1396877-26-1 involves multi-step organic reactions, including the functionalization of the benzothiazole core and the introduction of the piperidine ring. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to ensure the purity and identity of the compound. These rigorous quality control measures are essential for its application in preclinical and clinical research, where consistency and reproducibility are paramount.

One of the most frequently asked questions about 4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride revolves around its potential therapeutic uses. While detailed clinical data may still be limited, preliminary studies suggest its relevance in addressing neurodegenerative conditions and chronic pain management. The compound's mechanism of action is believed to involve modulation of neurotransmitter systems, which could explain its effects on neuronal activity. This aligns with current trends in drug development, where there is a strong focus on precision medicine and targeted therapies.

From an industrial perspective, the demand for high-purity benzothiazole derivatives like CAS No. 1396877-26-1 is on the rise, driven by the need for novel small-molecule drugs and research tools. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to academic institutions and pharmaceutical firms. Its versatility also makes it a candidate for structure-activity relationship (SAR) studies, where researchers explore modifications to enhance its efficacy and reduce side effects.

In conclusion, 4-methoxy-2-(piperidin-4-yloxy)-1,3-benzothiazole hydrochloride (CAS No. 1396877-26-1) represents a promising area of research in the fields of medicinal chemistry and drug development. Its unique structure, combined with its potential biological activities, positions it as a valuable compound for future investigations. As the scientific community continues to explore its applications, this benzothiazole derivative may play a pivotal role in advancing our understanding of complex diseases and therapeutic interventions.